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Compound of Interest

Compound Name: 1-Nitropropane

Cat. No.: B105015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 1-Nitropropane to

ensure a safe laboratory environment. The following procedures are based on established

safety protocols and should be implemented to minimize risk.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is paramount to safely handle 1-Nitropropane. The required

level of protection varies depending on the specific task being performed.

Occupational Exposure Limits
It is crucial to be aware of the occupational exposure limits (OELs) for 1-Nitropropane to

ensure that airborne concentrations are maintained below hazardous levels.

Organization
Exposure Limit (Time-Weighted Average,
TWA)

OSHA (PEL) 25 ppm (90 mg/m³) over an 8-hour workshift

NIOSH (REL) 25 ppm (90 mg/m³) over a 10-hour workshift

ACGIH (TLV) 25 ppm (91 mg/m³) over an 8-hour workshift

CAL/OSHA (PEL) 25 ppm (90 mg/m³) over an 8-hour workshift
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Data sourced from OSHA, NIOSH, and ACGIH publications.

Hand Protection: Glove Selection
The breakthrough time, which is the time it takes for a chemical to permeate a glove material, is

a critical factor in selecting the appropriate gloves. Breakthrough times can vary significantly

based on the glove material, thickness, and manufacturer. Therefore, it is essential to consult

the glove manufacturer's specific chemical resistance data.

Glove Material Breakthrough Time Recommendation

Butyl Rubber > 8 hours Excellent

Polyvinyl Alcohol (PVA) > 8 hours Excellent

Viton™/Butyl Rubber > 480 minutes Excellent

Nitrile Rubber < 1 minute to > 121 minutes
Varies Significantly - Consult

Manufacturer Data

Neoprene ~30 minutes
Fair - for short-duration tasks

only

Note: The breakthrough time for nitrile gloves shows significant variability. One source indicates

a breakthrough time of less than one minute for a specific type of thin nitrile glove, while

another indicates a time of 121 minutes. Always refer to the manufacturer's data for the specific

glove being used.

Recommended PPE for Various Operations
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Transferring (in a

fume hood)

Safety glasses

with side shields

or chemical

splash goggles.

Nitrile, neoprene,

or butyl rubber

gloves. Inspect

gloves for any

tears or

perforations

before use.

Flame-retardant

lab coat.

Not generally

required if

handled in a

certified chemical

fume hood.

Chemical

Reactions (in a

fume hood)

Chemical splash

goggles and a

face shield.

Heavy-duty nitrile

or butyl rubber

gloves.

Flame-retardant

and chemical-

resistant apron

over a lab coat.

Recommended if

there is a

potential for

aerosol or vapor

generation. Use

a NIOSH-

approved

respirator with

organic vapor

cartridges.

Spill Cleanup

Chemical splash

goggles and a

face shield.

Heavy-duty nitrile

or butyl rubber

gloves.

Full-body

chemical-

resistant suit.

A NIOSH-

approved self-

contained

breathing

apparatus

(SCBA) may be

necessary

depending on the

spill size and

ventilation.

Waste Disposal

Safety glasses

with side shields

or chemical

splash goggles.

Nitrile, neoprene,

or butyl rubber

gloves.

Flame-retardant

lab coat.

Not generally

required if

handling sealed

waste

containers.
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Operational Plan for Handling 1-Nitropropane
A systematic approach to handling 1-Nitropropane is essential to minimize the risk of

exposure and accidents.

Step 1: Pre-Handling Procedures
Training: Ensure all personnel handling 1-Nitropropane are thoroughly trained on its

hazards, safe handling procedures, and emergency protocols.

Safety Data Sheet (SDS) Review: Always review the SDS for 1-Nitropropane before use to

be familiar with the most up-to-date safety information.

Area Preparation: Designate a specific, well-ventilated area for handling 1-Nitropropane,

preferably within a certified chemical fume hood.

Equipment Inspection: Inspect all equipment, including glassware and the fume hood, for

any damage or malfunctions before starting work. Ensure all equipment used is properly

grounded to prevent static discharge.[1]

PPE Donning: Put on the appropriate PPE as specified in the table above.

Step 2: Handling Procedures
Weighing and Transferring:

Perform all weighing and transferring of 1-Nitropropane inside a chemical fume hood.

Use a dedicated, clean weighing vessel.

Transfer the chemical carefully to avoid generating aerosols.

Running Reactions:

Set up the reaction apparatus within the fume hood, ensuring all joints are properly sealed.

Add reagents slowly and in a controlled manner.
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Continuously monitor the reaction for any signs of an exothermic event or pressure

buildup.

Step 3: Post-Handling Procedures
Decontamination: Wipe down the work area and any equipment used with an appropriate

solvent to remove any residual 1-Nitropropane.

PPE Doffing: Remove PPE in the correct order to avoid cross-contamination. Dispose of

single-use PPE in the designated hazardous waste container.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of 1-Nitropropane and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation: All waste contaminated with 1-Nitropropane, including empty

containers, used PPE, and spill cleanup materials, must be collected in a designated,

labeled hazardous waste container.

Waste Container: The waste container should be made of a material compatible with 1-
Nitropropane and have a secure, tight-fitting lid.

Labeling: Clearly label the hazardous waste container with "Hazardous Waste," the name "1-
Nitropropane," and the associated hazards (e.g., Flammable Liquid, Toxic).

Storage: Store the hazardous waste container in a cool, dry, well-ventilated area away from

incompatible materials, such as strong oxidizing agents and strong bases.[2]

Disposal: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety (EHS) office or a licensed hazardous waste disposal

company. Do not discharge 1-Nitropropane to sewer systems.[3]

Emergency Response
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In the event of an emergency, follow these procedures and any additional protocols established

by your institution.

Spill Response:

Evacuate non-essential personnel from the immediate area.

Eliminate all ignition sources.[1]

If the spill is small and you are trained to do so, absorb the spill with a non-combustible

absorbent material such as dry earth, sand, or vermiculite.[1][4]

Use non-sparking tools to collect the absorbed material and place it in a sealed, labeled

container for disposal.[1]

Ventilate the area of the spill.

For large spills, evacuate the area and contact your institution's EHS or emergency

response team immediately.

Fire Response:

1-Nitropropane is a flammable liquid.[4]

For small fires, use a dry chemical, CO2, water spray, or alcohol-resistant foam

extinguisher.[1]

For large fires, evacuate the area and call the fire department. Cool containers exposed to

fire with water spray.[1][4]

Personal Exposure:

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with

soap and plenty of water for at least 15 minutes. Seek medical attention if irritation

persists.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Workflow for Safe Handling of 1-Nitropropanedot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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